Cas no 2229519-10-0 (2-3-(difluoromethoxy)-4-methylphenylacetonitrile)

• Product Name: 2-3-(difluoromethoxy)-4-methylphenylacetonitrile
• CAS No: 2229519-10-0
• MF: C₁₀H₉F₂NO
• MW: 197.181369543076
• CID: 6571536
• PubChem ID: 165883425
• Update Time: 2025-10-31

2-3-(difluoromethoxy)-4-methylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-3-(difluoromethoxy)-4-methylphenylacetonitrile
• 2229519-10-0
• EN300-1968926
• 2-[3-(difluoromethoxy)-4-methylphenyl]acetonitrile

• Inchi： 1S/C10H9F2NO/c1-7-2-3-8(4-5-13)6-9(7)14-10(11)12/h2-3,6,10H,4H2,1H3
• InChI Key： JXGWUFGDBUOWKK-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CC#N)C=CC=1C)F

Computed Properties

• Exact Mass: 197.06522023g/mol
• Monoisotopic Mass: 197.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų

Additional information on 2-3-(difluoromethoxy)-4-methylphenylacetonitrile

Professional Introduction to 2-3-(difluoromethoxy)-4-methylphenylacetonitrile (CAS No: 2229519-10-0)

2-3-(difluoromethoxy)-4-methylphenylacetonitrile, identified by the CAS number 2229519-10-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aromatic nitriles, characterized by its phenyl ring substituted with a nitrile group and functional groups that enhance its pharmacological potential. The presence of both difluoromethoxy and methyl substituents in its structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The chemical structure of 2-3-(difluoromethoxy)-4-methylphenylacetonitrile consists of a benzene ring with a nitrile group at the 2-position and a methyl group at the 4-position, while the 3-position is adorned with a difluoromethoxy group. This specific arrangement of substituents contributes to the compound's high lipophilicity and metabolic stability, which are critical factors in drug design. The difluoromethoxy moiety, in particular, has been extensively studied for its ability to modulate enzyme interactions and enhance binding affinity to biological targets, making it a preferred group in medicinal chemistry.

In recent years, 2-3-(difluoromethoxy)-4-methylphenylacetonitrile has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its versatility as a building block has led to its incorporation into multiple drug candidates targeting different therapeutic areas. Notably, researchers have leveraged its structural features to develop molecules with potential applications in oncology, neurology, and anti-inflammatory treatments. The compound's ability to serve as a precursor for more complex structures underscores its importance in synthetic organic chemistry and drug discovery.

The pharmacological profile of derivatives derived from 2-3-(difluoromethoxy)-4-methylphenylacetonitrile has been investigated through both computational modeling and experimental studies. Computational approaches have revealed that the electron-withdrawing nature of the nitrile group, combined with the electron-donating effects of the methyl and difluoromethoxy groups, creates an optimal balance for interactions with biological receptors. This has guided the design of analogs with enhanced binding affinities and improved selectivity profiles.

In clinical settings, several compounds structurally related to 2-3-(difluoromethoxy)-4-methylphenylacetonitrile have shown promising results in preclinical trials. These studies have highlighted the compound's potential as an anti-cancer agent, particularly in targeting enzymes involved in tumor proliferation and survival. The difluoromethoxy-substituted phenylacetonitriles have demonstrated efficacy in inhibiting key signaling pathways associated with various cancers, including breast, prostate, and lung cancers. Furthermore, their favorable pharmacokinetic properties have made them attractive candidates for further development into therapeutic agents.

The synthesis of 2-3-(difluoromethoxy)-4-methylphenylacetonitrile) involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination processes, have been employed to construct the desired framework efficiently. These techniques not only enhance synthetic efficiency but also allow for greater customization of the compound's structure to meet specific pharmacological requirements.

The role of computational chemistry in optimizing derivatives of 2-3-(difluoromethoxy)-4-(methylphenyl)acetonitrile cannot be overstated. Molecular modeling tools have been instrumental in predicting the binding modes of these compounds to target proteins, thereby facilitating rational drug design. By integrating experimental data with computational insights, researchers can refine lead structures into potent and selective drug candidates more rapidly than traditional methods alone would permit.

The future prospects for 2-3-(difluoromethoxy)-4-(methylphenyl)acetonitrile and its derivatives remain highly promising. Ongoing research efforts are focused on expanding its applications into new therapeutic areas and improving its pharmacological properties through structural modifications. Collaborative initiatives between academia and industry are expected to accelerate these developments, bringing novel treatments to patients suffering from various diseases.

In conclusion, 2-3-(difluoromethoxy)-4-(methylphenyl)acetonitrile (CAS No: >2229519-10-0)) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential therapeutic applications. Its role as a key intermediate in drug discovery continues to be recognized by researchers worldwide, driving innovation in both academic laboratories and pharmaceutical companies alike.